Cas no 2227682-79-1 ((2S)-2-(3-fluoro-2-methylphenyl)oxirane)

• Product Name: (2S)-2-(3-fluoro-2-methylphenyl)oxirane
• CAS No: 2227682-79-1
• MF: C₉H₉FO
• MW: 152.165566205978
• CID: 5873004
• PubChem ID: 165676544
• Update Time: 2025-06-09

(2S)-2-(3-fluoro-2-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3-fluoro-2-methylphenyl)oxirane
• EN300-1798043
• 2227682-79-1

• Inchi： 1S/C9H9FO/c1-6-7(9-5-11-9)3-2-4-8(6)10/h2-4,9H,5H2,1H3/t9-/m1/s1
• InChI Key： GYNZSZAIJVTYDB-SECBINFHSA-N
• SMILES： FC1=CC=CC(=C1C)[C@H]1CO1

Computed Properties

• Exact Mass: 152.063743068g/mol
• Monoisotopic Mass: 152.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-(3-fluoro-2-methylphenyl)oxirane

Comprehensive Overview of (2S)-2-(3-fluoro-2-methylphenyl)oxirane (CAS No. 2227682-79-1)

The compound (2S)-2-(3-fluoro-2-methylphenyl)oxirane (CAS No. 2227682-79-1) is a chiral epoxide derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its unique structural features, including the presence of a fluorine atom and a methyl group on the aromatic ring, make it a valuable intermediate for the synthesis of biologically active molecules. The oxirane (epoxide) ring is a highly reactive functional group, enabling this compound to participate in various ring-opening reactions, which are pivotal in drug discovery and material science.

In recent years, the demand for chiral building blocks like (2S)-2-(3-fluoro-2-methylphenyl)oxirane has surged due to their role in the development of enantioselective pharmaceuticals. Researchers are particularly interested in its potential applications in designing kinase inhibitors and GPCR-targeted drugs, which are hot topics in the pharmaceutical industry. The incorporation of a fluoro substituent enhances the metabolic stability and bioavailability of drug candidates, addressing a common challenge in modern drug design.

The synthesis of (2S)-2-(3-fluoro-2-methylphenyl)oxirane typically involves asymmetric epoxidation techniques, such as the Sharpless epoxidation or Jacobsen-Katsuki catalysis, which are widely discussed in academic and industrial forums. These methods ensure high enantiomeric purity, a critical factor for its use in stereoselective synthesis. The compound's CAS No. 2227682-79-1 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and medicinal chemistry projects.

From an environmental and regulatory perspective, (2S)-2-(3-fluoro-2-methylphenyl)oxirane is not classified as a hazardous substance under major global frameworks like REACH or TSCA. This makes it a safer alternative for laboratories and manufacturing units focusing on green chemistry principles. Its stability under standard conditions also simplifies storage and handling, reducing operational costs—a key concern for SMEs in the chemical sector.

In the context of AI-driven drug discovery, this compound has been featured in computational studies predicting its interactions with protein targets. Machine learning models often highlight its structural versatility, aligning with the growing trend of in silico screening in pharmaceutical R&D. Such applications resonate with researchers exploring fragment-based drug design or covalent inhibitors, which dominate current literature and patent filings.

The commercial availability of (2S)-2-(3-fluoro-2-methylphenyl)oxirane (CAS No. 2227682-79-1) through specialty chemical suppliers has further accelerated its adoption. Quality certifications like GMP and ISO compliance are often associated with its production, addressing the stringent requirements of pharmaceutical intermediates. This aligns with the industry's shift toward supply chain transparency, a topic frequently queried in procurement platforms and B2B search engines.

Future research directions may explore its utility in bioconjugation or prodrug development, areas gaining traction due to advancements in targeted therapies. As sustainability becomes a priority, the compound's potential in catalysis and renewable material synthesis could also be investigated, tapping into the broader discourse on circular economy in chemical manufacturing.